Cas no 91131-72-5 (4-(Tert-Butyl)-3-iodobenzoic acid)
91131-72-5 structure
Product Name:4-(Tert-Butyl)-3-iodobenzoic acid
CAS No:91131-72-5
MF:C11H13IO2
MW:304.124195814133
MDL:MFCD11110767
CID:836349
PubChem ID:44828518
Update Time:2024-10-26
4-(Tert-Butyl)-3-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(tert-Butyl)-3-iodobenzoic acid
- 4-tert-butyl-3-iodobenzoic acid
- 4-tert-butyl-3-iodanyl-benzoic acid
- 5212AC
- ST2401870
- A843732
- 4-(1,1-Dimethylethyl)-3-iodobenzoic acid (ACI)
- Benzoic acid, 4-tert-butyl-3-iodo- (7CI)
- DS-17821
- AKOS015841137
- DB-078912
- DTXSID30660772
- 4-(tert-Butyl)-3-iodobenzoicacid
- 91131-72-5
- F52833
- CS-0060873
- 4-(Tert-Butyl)-3-iodobenzoic acid
-
- MDL: MFCD11110767
- Inchi: 1S/C11H13IO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,1-3H3,(H,13,14)
- InChI Key: RKQXGGKRIINFTM-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(I)C(C(C)(C)C)=CC=1)O
Computed Properties
- Exact Mass: 303.996
- Monoisotopic Mass: 303.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 3.8
Experimental Properties
- Density: 1.595
- Boiling Point: 355.183°C at 760 mmHg
- Flash Point: 168.609°C
- Refractive Index: 1.591
4-(Tert-Butyl)-3-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098741-1g |
4-(tert-Butyl)-3-iodobenzoic acid |
91131-72-5 | 97% | 1g |
$282.15 | 2023-08-31 | |
| Fluorochem | 213153-250mg |
4-(tert-Butyl)-3-iodobenzoic acid |
91131-72-5 | 95% | 250mg |
£62.00 | 2022-03-01 | |
| Fluorochem | 213153-1g |
4-(tert-Butyl)-3-iodobenzoic acid |
91131-72-5 | 95% | 1g |
£130.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T35680-250mg |
4-(tert-Butyl)-3-iodobenzoicacid |
91131-72-5 | 97% | 250mg |
¥816.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T35680-100mg |
4-(tert-Butyl)-3-iodobenzoicacid |
91131-72-5 | 97% | 100mg |
¥516.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T35680-1g |
4-(tert-Butyl)-3-iodobenzoicacid |
91131-72-5 | 97% | 1g |
¥2026.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B897912-1g |
4-(tert-Butyl)-3-iodobenzoic acid |
91131-72-5 | 97% | 1g |
524.70 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02423-5g |
4-tert-butyl-3-iodobenzoic Acid |
91131-72-5 | 95% | 5g |
$581 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KD033-50mg |
4-(Tert-Butyl)-3-iodobenzoic acid |
91131-72-5 | 97% | 50mg |
194.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KD033-200mg |
4-(Tert-Butyl)-3-iodobenzoic acid |
91131-72-5 | 97% | 200mg |
416.0CNY | 2021-07-10 |
4-(Tert-Butyl)-3-iodobenzoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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